![molecular formula C14H15NO2 B6150111 6-(2-methoxyphenyl)-2-oxaspiro[3.3]heptane-6-carbonitrile CAS No. 1551800-98-6](/img/no-structure.png)
6-(2-methoxyphenyl)-2-oxaspiro[3.3]heptane-6-carbonitrile
Overview
Description
6-(2-methoxyphenyl)-2-oxaspiro[3.3]heptane-6-carbonitrile, also known as MOPC-31, is an organic compound that has been studied for its potential in a variety of applications, including scientific research, drug development, and laboratory experiments. This compound has a unique chemical structure, consisting of a spirocyclic ring system with an aromatic ring attached to it. MOPC-31 has been studied for its pharmacological and biochemical properties, as well as its potential use in drug development and laboratory experiments.
Scientific Research Applications
6-(2-methoxyphenyl)-2-oxaspiro[3.3]heptane-6-carbonitrile has been studied for its potential use in scientific research. It has been used as a tool to study the effects of spirocyclic ring systems on the pharmacological and biochemical properties of organic compounds. In addition, 6-(2-methoxyphenyl)-2-oxaspiro[3.3]heptane-6-carbonitrile has been studied for its potential use in drug development. It has been used to investigate the effects of spirocyclic ring systems on the pharmacokinetics and pharmacodynamics of drugs.
Mechanism of Action
The mechanism of action of 6-(2-methoxyphenyl)-2-oxaspiro[3.3]heptane-6-carbonitrile is not fully understood. However, it is believed that the spirocyclic ring system of 6-(2-methoxyphenyl)-2-oxaspiro[3.3]heptane-6-carbonitrile plays an important role in its pharmacological and biochemical properties. It is thought that the spirocyclic ring system affects the binding of 6-(2-methoxyphenyl)-2-oxaspiro[3.3]heptane-6-carbonitrile to certain proteins and enzymes, which in turn affects its pharmacokinetics and pharmacodynamics.
Biochemical and Physiological Effects
6-(2-methoxyphenyl)-2-oxaspiro[3.3]heptane-6-carbonitrile has been studied for its potential biochemical and physiological effects. In vitro studies have shown that 6-(2-methoxyphenyl)-2-oxaspiro[3.3]heptane-6-carbonitrile has the potential to modulate the activity of certain enzymes and proteins, such as cytochrome P450 enzymes and G protein-coupled receptors. In addition, 6-(2-methoxyphenyl)-2-oxaspiro[3.3]heptane-6-carbonitrile has been shown to affect the expression of certain genes and to modulate the activity of certain signaling pathways.
Advantages and Limitations for Lab Experiments
6-(2-methoxyphenyl)-2-oxaspiro[3.3]heptane-6-carbonitrile has several advantages and limitations for use in laboratory experiments. One advantage is that 6-(2-methoxyphenyl)-2-oxaspiro[3.3]heptane-6-carbonitrile is relatively easy to synthesize and is available commercially. In addition, 6-(2-methoxyphenyl)-2-oxaspiro[3.3]heptane-6-carbonitrile has a low toxicity and is relatively stable in aqueous solutions. However, 6-(2-methoxyphenyl)-2-oxaspiro[3.3]heptane-6-carbonitrile has a low solubility in water, which can make it difficult to use in some laboratory experiments.
Future Directions
The potential future directions for 6-(2-methoxyphenyl)-2-oxaspiro[3.3]heptane-6-carbonitrile are numerous. One potential direction is to further investigate its mechanism of action, as well as its biochemical and physiological effects. In addition, further research could be conducted to investigate the potential applications of 6-(2-methoxyphenyl)-2-oxaspiro[3.3]heptane-6-carbonitrile in drug development and laboratory experiments. Finally, more research could be conducted to explore the potential of 6-(2-methoxyphenyl)-2-oxaspiro[3.3]heptane-6-carbonitrile as an inhibitor or activator of certain enzymes and proteins.
Synthesis Methods
6-(2-methoxyphenyl)-2-oxaspiro[3.3]heptane-6-carbonitrile can be synthesized by a variety of methods. The most common method is a two-step reaction involving the condensation of 2-methoxyphenylacetaldehyde and ethyl acetoacetate in the presence of sodium ethoxide. This reaction yields a cyclic aldehyde, which is then reacted with cyanoacetylene in the presence of a base to form 6-(2-methoxyphenyl)-2-oxaspiro[3.3]heptane-6-carbonitrile. Other methods for synthesizing 6-(2-methoxyphenyl)-2-oxaspiro[3.3]heptane-6-carbonitrile include the reaction of 2-methoxyphenylacetaldehyde and ethyl cyanoacetate or the reaction of 2-methoxyphenylacetaldehyde and cyanoacetylene.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-(2-methoxyphenyl)-2-oxaspiro[3.3]heptane-6-carbonitrile involves the reaction of 2-methoxyphenylacetonitrile with cyclohexanone in the presence of a Lewis acid catalyst to form the spirocyclic intermediate, which is then oxidized to the desired product using a mild oxidizing agent.", "Starting Materials": [ "2-methoxyphenylacetonitrile", "cyclohexanone", "Lewis acid catalyst", "mild oxidizing agent" ], "Reaction": [ "Step 1: Mix 2-methoxyphenylacetonitrile and cyclohexanone in a 1:1 molar ratio in the presence of a Lewis acid catalyst such as boron trifluoride etherate.", "Step 2: Heat the mixture at reflux temperature for several hours until a spirocyclic intermediate is formed.", "Step 3: Cool the reaction mixture and add a mild oxidizing agent such as hydrogen peroxide or sodium hypochlorite to oxidize the spirocyclic intermediate to the desired product, 6-(2-methoxyphenyl)-2-oxaspiro[3.3]heptane-6-carbonitrile.", "Step 4: Isolate the product by filtration or extraction and purify it by recrystallization or chromatography." ] } | |
CAS RN |
1551800-98-6 |
Product Name |
6-(2-methoxyphenyl)-2-oxaspiro[3.3]heptane-6-carbonitrile |
Molecular Formula |
C14H15NO2 |
Molecular Weight |
229.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
